Cas no 1437780-01-2 (3,3-diethyl-1,3-dihydro-1-hydroxy-2,1-benzoxaborole-5-carboxaldehyde)

• Product Name: 3,3-diethyl-1,3-dihydro-1-hydroxy-2,1-benzoxaborole-5-carboxaldehyde
• CAS No: 1437780-01-2
• MF: C₁₂H₁₅BO₃
• MW: 218.056703805923
• CID: 2105795
• Update Time: 2023-11-19

3,3-diethyl-1,3-dihydro-1-hydroxy-2,1-benzoxaborole-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,3-diethyl-1,3-dihydro-1-hydroxy-2,1-Benzoxaborole-5-carboxaldehyde
• GHKCMOSUNYGZTF-UHFFFAOYSA-N
• 3,3-diethyl-1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carb-aldehyde
• 3,3-diethyl-1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carbaldehyde
• CID 86685084
• 2,1-Benzoxaborole-5-carboxaldehyde, 3,3-diethyl-1,3-dihydro-1-hydroxy-
• 3,3-diethyl-1,3-dihydro-1-hydroxy-2,1-benzoxaborole-5-carboxaldehyde

• Inchi： 1S/C12H15BO3/c1-3-12(4-2)10-7-9(8-14)5-6-11(10)13(15)16-12/h5-8,15H,3-4H2,1-2H3
• InChI Key： GHKCMOSUNYGZTF-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C=O)=CC=2C1(CC)CC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 342.0±52.0 °C(Predicted)
• pka: 6.94±0.40(Predicted)